Cas no 1179458-06-0 (3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide)

• Product name: 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide
• CAS No: 1179458-06-0
• MF: C₁₈H₁₇BrN₄OS
• MW: 417.322781324387
• CID: 5472000

3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine:hydrobromide
• 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide

• Inchi： 1S/C18H16N4OS.BrH/c1-12-3-5-13(6-4-12)16-11-24-18-20-19-17(22(18)21-16)14-7-9-15(23-2)10-8-14;/h3-10H,11H2,1-2H3;1H
• InChI Key： OQTKABXBACCTMG-UHFFFAOYSA-N
• SMILES： S1CC(C2=CC=C(C)C=C2)=NN2C(C3=CC=C(OC)C=C3)=NN=C12.[H]Br

Additional information on 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide

3-(4-Methoxyphenyl)-6-(4-Methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Hydrobromide: A Comprehensive Overview

The compound 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide (CAS No. 1179458-06-0) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule combines aromatic rings with a triazolo-thiadiazine core, making it a unique structure with promising pharmacological and chemical attributes.

The triazolo-thiadiazine core of this compound is a fused bicyclic system that incorporates nitrogen and sulfur atoms. This arrangement confers the molecule with distinct electronic properties and reactivity. The presence of substituents such as the 4-methoxyphenyl and 4-methylphenyl groups further enhances its versatility. These substituents not only influence the physical properties of the compound but also play a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules. For instance, the compound has been utilized in the development of novel anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its role in the synthesis of advanced materials for optoelectronic applications has been reported in several high-impact journals.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. The key steps include the formation of the triazolo-thiadiazine core through a cyclization reaction followed by the introduction of aromatic substituents via coupling reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes.

From an analytical perspective, 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have provided valuable insights into its molecular structure and stability under various conditions.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for gas storage and separation applications. Furthermore, its role in catalytic processes for organic synthesis has been demonstrated in recent studies. The compound's stability under thermal and oxidative conditions makes it an attractive candidate for high-performance materials.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,2,4]triazolo[3,b][1,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b,b]thiadiazine hydrobromide to enhance scalability and reduce production costs. Additionally, investigations into its biocompatibility and environmental impact are being conducted to ensure its safe integration into industrial processes.

In conclusion, 3-(4-methoxyphenyl)-6-(4-methylphenyl)-7H-[1,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a]triazolo[3,c][c,c,c,c,c,c,c,c,c,c,c,c,c,c,c,c,c,c,c]thiadiazine hydrobromide stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.